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Compound of Interest

Compound Name: Cerium-144

CAS No.: 14762-78-8

Cat. No.: B081313

Get Quote

The proper management and disposal of Cerium-144, a beta- and gamma-emitting

radioisotope, is paramount for ensuring laboratory safety and regulatory compliance. This guide

provides essential procedural steps for researchers, scientists, and drug development

professionals to handle and dispose of Cerium-144 waste safely and effectively.

Immediate Safety Protocols
Before beginning any work with Cerium-144, it is crucial to have the following safety measures

in place:

Personal Protective Equipment (PPE): At a minimum, a full-length lab coat, disposable

gloves (latex or nitrile), and safety glasses are required for handling any open radioactive

source.[1] Due to the high-energy beta emissions of Cerium-144, personnel must wear a

whole-body and a ring dosimeter to monitor radiation exposure.[2]

Shielding: High-energy beta emitters like Cerium-144 necessitate appropriate shielding to

protect personnel. Low-density materials, such as Plexiglas, are recommended to minimize

the production of bremsstrahlung X-rays.[2] For activities involving 10 millicuries or more, it is
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advisable to place a thin sheet of lead behind the Plexiglas shielding to absorb these

secondary X-rays.[2]

Work Area and Monitoring: All procedures with volatile radioactive materials should be

conducted within a fume hood.[1] Work areas must be monitored with a Geiger-Müller (GM)

survey meter during and after each experiment.[2] To ensure a contaminant-free

environment, weekly wipe tests of the work areas are mandatory.[2]

Quantitative Data for Cerium-144
Understanding the radiological properties of Cerium-144 is fundamental to its safe handling

and disposal. The key data is summarized in the table below.

Property Value

Half-Life 284.886 days[3]

Radiation Type Beta (β⁻) and Gamma (γ)[4][5]

Max. Beta Energy (Emax) 0.3186 MeV[3]

Primary Gamma Energy 0.1335 MeV (11.09% intensity)[3]

Step-by-Step Disposal Procedure
Cerium-144 has a half-life of approximately 285 days, classifying it as a long-lived isotope for

waste management purposes (half-life > 90 days).[6] Therefore, it is not suitable for decay-in-

storage within the laboratory. The proper disposal pathway involves collection by a licensed

radioactive waste management service.

Segregation at the Source:

Immediately separate all radioactive waste from non-radioactive trash at the point of

generation.[7]

Segregate Cerium-144 waste from other radioisotopes to prevent mixed-waste

complications.[7]

Further divide the waste by its physical form: solid, liquid, and sharps.[6][7]
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Containment and Shielding:

Solid Waste: Place dry, contaminated materials (e.g., absorbent paper, gloves,

plasticware) into a designated, sturdy container lined with a plastic bag.[7]

Liquid Waste: Use designated, leak-proof plastic jugs for aqueous and organic liquid

waste.[7] Employ a funnel during transfer to prevent spills and external contamination.[6]

Sharps Waste: All contaminated sharps (needles, scalpels, pipettes) must be placed in a

clearly labeled, puncture-resistant sharps container.[6]

All waste containers must be appropriately shielded, as determined by the activity of the

contents.

Labeling:

Clearly label every waste container with the "Caution, Radioactive Material" symbol.[7]

Include essential information: the isotope (Cerium-144), the estimated activity, the date,

the waste form (solid, liquid, sharps), and the name of the principal investigator.

Storage:

Store the sealed and labeled waste containers in a secure, designated radioactive waste

storage area.

This area should be away from high-traffic zones to minimize personnel exposure.[1]

Arranging for Disposal:

Complete a radioactive waste disposal manifest or form as required by your institution's

Radiation Safety Office.[7]

Contact the Radiation Safety Office or the designated environmental health and safety

department to schedule a waste pickup.[7]

The waste will be collected by trained personnel and transported to a licensed low-level

radioactive waste disposal facility.
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In-Laboratory Waste Management
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Radioactive Waste Area

5. Complete Radioactive
Waste Manifest

6. Schedule Waste Pickup with
Radiation Safety Office

7. Waste Collection by
Authorized Personnel

8. Transport and Disposal at a
Licensed Waste Facility
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Caption: Workflow for the proper disposal of Cerium-144 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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